Cas no 1416342-77-2 ([3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester)

• Product Name: [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester
• CAS No: 1416342-77-2
• MF: C₁₁H₁₀FN₃O₂
• MW: 235.214405536652
• CID: 5218620
• Update Time: 2025-06-08

[3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester

• Inchi： 1S/C11H10FN3O2/c1-17-10(16)6-15-7-13-11(14-15)8-4-2-3-5-9(8)12/h2-5,7H,6H2,1H3
• InChI Key： ZXQXLXAGJZBWPK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN1C=NC(C2=CC=CC=C2F)=N1

Additional information on [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester

Comprehensive Overview of [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester (CAS No. 1416342-77-2)

The compound [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester, identified by its CAS No. 1416342-77-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a fluorophenyl moiety and a triazole ring, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure combines a methyl ester group with a [1,2,4]triazole core, which is often associated with bioactivity in medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for small molecule drugs targeting inflammatory pathways or microbial infections. The presence of the fluoro substituent is a critical design element, as it often improves binding affinity to biological targets while maintaining low toxicity profiles.

From a synthetic perspective, CAS No. 1416342-77-2 is frequently explored in heterocyclic chemistry for its versatility in cross-coupling reactions and ester hydrolysis transformations. Its triazole ring system is amenable to further functionalization, enabling the creation of diverse derivative libraries for high-throughput screening. This aligns with current trends in fragment-based drug discovery, where modular compounds like this serve as essential scaffolds.

Environmental and regulatory considerations are also pivotal in discussions about [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester. With increasing focus on green chemistry, researchers are investigating solvent-free synthesis routes and catalytic methods to produce this compound with minimal waste. Such approaches address the growing market demand for sustainable chemical processes while maintaining cost-effectiveness.

Analytical characterization of CAS No. 1416342-77-2 typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm purity and structural integrity. These methods are crucial for quality control in industrial-scale production, especially when the compound is intended for use in preclinical studies or material science applications.

The commercial availability of [3-(2-Fluoro-phenyl)-[1,2,4]triazol-1-yl]-acetic acid methyl ester through specialty chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Pricing trends reflect its niche status as a high-value intermediate, with procurement strategies often tied to project-specific requirements in medicinal chemistry optimization campaigns.

Looking ahead, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and prodrug development, particularly where the methyl ester group can serve as a cleavable linker. These directions resonate with broader industry movements toward targeted drug delivery systems and precision therapeutics, positioning CAS No. 1416342-77-2 as a compound of enduring relevance.